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Compound of Interest

Compound Name: Chromic acid, potassium zinc salt

Cat. No.: B12672255

A Technical Guide to Potassium Zinc Chromate
Compounds

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical species referred to as
"chromic acid, potassium zinc salt." This term typically encompasses a class of inorganic
pigments more precisely identified as potassium zinc chromates. These compounds,
historically known for their utility as corrosion inhibitors and pigments, are of significant interest
due to the chemical properties and biological effects of hexavalent chromium. This document
details their alternative names, chemical identifiers, physicochemical properties, synthesis and
analysis protocols, and the toxicological mechanism of the chromate ion.

Nomenclature and Chemical Identification

The designation "chromic acid, potassium zinc salt" is a general descriptor for a group of
complex substances rather than a single, defined compound. These are often commercially
known as "Zinc Yellow" or "Chrome Yellow." The exact composition can vary, leading to
different chemical formulas and CAS numbers.

Alternative Names and Synonyms

The following is a list of common alternative names and synonyms for potassium zinc chromate
compounds:
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e Zinc Potassium Chromate

e Potassium Zinc Chromate Hydroxide

e Zinc Yellow

o Buttercup Yellow

o Citron Yellow

e Chromium Potassium Zinc Oxide

o Potassium hydroxyoctaoxodizincatedichromate(1-)

e Chromic acid (H2CrO4), potassium zinc salt

Chemical Identification

Different formulations and crystalline structures of potassium zinc chromate are identified by
distinct CAS numbers and molecular formulas. The table below summarizes the key identifiers
for the most common variants.

Chemical Name Molecular Formula CAS Number
Zinc potassium chromate CrHsKOZn 37224-57-0
Potassium zinc chromate

Cr2K20sZn 63020-43-9
(2:1:2)
Zinc potassium chromate Crz2-H-O9-Zn2.K 11103-86-9
Potassium zinc chromate

Cr3Ka0O12Zn 73210-88-5
(4:1:3)
Chromic acid, potassium zinc -

Not specified 41189-36-0
salt
Zinc Yellow K20-4ZnCr0O4:3H20 Not assigned

Basic Zinc Chromate

ZnCrOa4-Zn(OH)2

Not assigned

© 2025 BenchChem. All rights reserved. 2/11

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12672255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

The quantitative data available for potassium zinc chromate compounds are presented below.

These properties can vary depending on the specific composition and manufacturing process.

Property

Value

Citation(s)

Physical State

Greenish-yellow odorless

solid/powder.

[1](21[3]

Varies with composition (e.g.,

Molecular Weight 175.5 g/mol , 375.6 g/mol , [41[5][6]
418.9 g/mol ).
Density 3.40 to 3.60 g/cm3. [1][6]
] ] Decomposes at approximately
Melting Point [1][6]

500 °C.

Solubility in Water

Less than 1 mg/mL at 20 °C
(sparingly soluble).

[1]3]

Solubility in other

Soluble in acids and alkalis.

[2]

pH

Approximately 7.5 in solution.

[1]3]

Autoignition Temp.

400 °C (layer); 580 °C (cloud)
for Basic potassium zinc
chromate.

[1]3]

Experimental Protocols
Synthesis of Zinc Yellow Pigment (Potassium Zinc

Chromate)

The synthesis of zinc yellow pigments is typically achieved through precipitation reactions.

Below are representative protocols derived from the literature.[2][3][7][8]

Method 1: Precipitation from Soluble Salts[8]
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This method involves the reaction of soluble zinc, chromate, and potassium salts in an
agueous solution.

e Reactants:
o Zinc Sulfate (ZnS0Oa4) or Zinc Chloride (ZnClz2) solution (0.5 M)
o Sodium Chromate (Na2CrQOa) or Potassium Chromate (K2CrQOa4) solution (0.5 M)
o Sodium Hydroxide (NaOH) solution (6 M)

e Procedure:

o

In a beaker, add 5 mL of a 0.5 M solution of sodium or potassium chromate.

o To this, add 5 mL of a 0.5 M solution of zinc sulfate or zinc chloride and stir the mixture. A
yellow-orange precipitate will form.

o Test the pH of the solution. Add 6 M NaOH dropwise while stirring until the solution
becomes basic. The color of the precipitate will change to a bright yellow.

o The resulting solid is basic zinc chromate.

o Filter the precipitate using gravity or vacuum filtration.

o Wash the precipitate with distilled water to remove soluble impurities.

o Dry the pigment on the filter paper at room temperature or in a desiccator.
Method 2: Reaction with Zinc Oxide[6]
This industrial method involves the reaction of zinc oxide with a dichromate solution.
e Reactants:

o Zinc Oxide (ZnO)

o Sodium Dichromate (Naz=Cr207) solution
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o Potassium Chloride (KCI) solution

e Procedure:

[e]

Prepare a slurry of zinc oxide in water.

o

Separately, prepare solutions of sodium dichromate and potassium chloride.

[¢]

The zinc oxide slurry is reacted with the sodium dichromate and potassium chloride
solutions under controlled temperature and pH.

o The precipitated potassium zinc chromate is then filtered, washed, and dried.

The following diagram illustrates a generalized workflow for the synthesis of potassium zinc
chromate via precipitation.
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Synthesis Workflow for Potassium Zinc Chromate
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(e.0., ZnSO4) (e.g., K2CrOa4) (e.g., KCl, if not in chromate salt)
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:
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Caption: Generalized workflow for the synthesis of potassium zinc chromate.
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Analytical Methods for Hexavalent Chromium in
Pigments

The analysis of potassium zinc chromate often focuses on quantifying the hexavalent
chromium content due to its toxicological significance. Standardized methods from
organizations like ASTM and NIOSH are available.

NIOSH Method 7600 (Visible Absorption Spectrophotometry)[9]
This method is used for the determination of hexavalent chromium.

e Principle: The sample is collected on a filter, extracted, and the hexavalent chromium is
reacted with 1,5-diphenylcarbazide in an acidic solution to form a colored complex. The
absorbance of this complex is measured at 540 nm.

o Sampling: Airborne patrticles are collected on a PVC filter.
o Extraction: The filter is extracted with a solution of 2% NaOH and 3% Naz2CO:s.

e Analysis:

o

An aliquot of the extract is acidified with sulfuric acid.

o

Diphenylcarbazide solution is added, and the solution is diluted to a known volume.

[¢]

The absorbance is measured at 540 nm using a spectrophotometer.

[e]

The concentration is determined by comparison with a calibration curve prepared from
potassium chromate standards.

ASTM D5281 (lon Chromatography)

This standard test method provides a procedure for the collection and analysis of airborne
hexavalent chromium.

» Principle: The sample is collected on a filter and extracted. The extract is then analyzed by
ion chromatography with a post-column reactor and a UV-Vis detector.
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e Sampling and Extraction: Similar to the NIOSH method.
e Analysis:
o The extracted sample is injected into an ion chromatograph.

o Hexavalent chromium, as the chromate ion, is separated from other anions on an anion-
exchange column.

o After separation, the chromate reacts with a diphenylcarbazide solution in a post-column
reactor to form the colored complex.

o The complex is detected by a UV-Vis detector at 540 nm.

Toxicological Profile: Genotoxic Mechanism of
Hexavalent Chromium

Contrary to a classical signaling pathway involving receptor binding, the toxicity of hexavalent
chromium is primarily attributed to its genotoxic effects.[1][10][11][12][13] The hexavalent form
(Cr(VI)) is able to enter cells through anion transport channels. Once inside the cell, it is
reduced to the trivalent form (Cr(lll)). This intracellular reduction is a key step in its toxicity, as
Cr(ll) is the ultimate carcinogenic species that interacts with DNA.

The reduction of Cr(VI) to Cr(lll) involves intermediate reactive species, such as Cr(V) and
Cr(lV), and reactive oxygen species (ROS), which can also contribute to cellular damage. The
resulting Cr(lll) can then form stable complexes with macromolecules, including DNA, leading
to the formation of DNA adducts, DNA-protein crosslinks, and strand breaks. This DNA damage
can lead to mutations and chromosomal aberrations, which are critical events in
carcinogenesis.

The following diagram illustrates the intracellular mechanism of hexavalent chromium
genotoxicity.
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Intracellular Genotoxic Mechanism of Hexavalent Chromium
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Caption: Intracellular genotoxic mechanism of hexavalent chromium.
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Conclusion

"Chromic acid, potassium zinc salt" refers to a class of potassium zinc chromate
compounds, widely known as Zinc Yellow. These materials have a complex chemistry with
various formulations identified by different CAS numbers. Their primary application has been as
corrosion-inhibiting pigments. The presence of hexavalent chromium imparts significant
toxicological properties, primarily through a genotoxic mechanism involving intracellular
reduction and subsequent DNA damage. The experimental protocols for their synthesis are
based on precipitation reactions, and their analysis is focused on the quantification of
hexavalent chromium. This guide provides a foundational understanding of these compounds
for research and development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Chromium genotoxicity: a double-edged sword - PMC [pmc.ncbi.nim.nih.gov]
Zinc yellow - ColourLex [colourlex.com]
scribd.com [scribd.com]

1.
2.
3.
e 4. Pigment Syntheses and Qualitative Analysis | VIPEr [ionicviper.org]
5. emerald.com [emerald.com]

6.

Zinc potassium chromate | Cr2HO9Zn2K | CID 25466 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 7. pubs.acs.org [pubs.acs.org]

¢ 8. scribd.com [scribd.com]

e 9. cdc.gov [cdc.gov]

¢ 10. Mechanisms of Chromium-Induced Toxicity - PMC [pmc.ncbi.nim.nih.gov]

e 11. tandfonline.com [tandfonline.com]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b12672255?utm_src=pdf-body
https://www.benchchem.com/product/b12672255?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2942955/
https://colourlex.com/project/zinc-yellow/
https://www.scribd.com/document/123967489/Coordination-Compounds
https://www.ionicviper.org/lab-experiment/pigment-syntheses-and-qualitative-analysis
https://www.emerald.com/insight/content/doi/10.1108/03699420510597965/full/pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-potassium-chromate
https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-potassium-chromate
https://pubs.acs.org/doi/10.1021/acs.jchemed.6b00479
https://www.scribd.com/document/631543446/Chrome-yellow-experiment
https://www.cdc.gov/niosh/docs/2003-154/pdfs/7600.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6737927/
https://www.tandfonline.com/doi/abs/10.1080/02772248409357064
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12672255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 12. Genotoxicity of tri- and hexavalent chromium compounds in vivo and their modes of
action on DNA damage in vitro | Health & Environmental Research Online (HERO) | US EPA
[hero.epa.gov]

e 13. Hexavalent chromium - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. ["alternative names for chromic acid, potassium zinc
salt"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12672255#alternative-names-for-chromic-acid-
potassium-zinc-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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